Evidence Gap Against Closest Structural Analogs
An exhaustive search of primary research papers, patents, and authoritative databases (excluding benchchems, molecule, evitachem, vulcanchem) finds no direct head-to-head comparison, cross-study comparable data, or class-level inference with quantitative measurements for 7-(2-Methylpropyl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one against a specific numerical comparator. The patent literature demonstrates that the pyrazolo[1,5-a]pyrimidine scaffold is highly sensitive to 7-position substitution for AAK1 [1] and CDK [2] inhibition, but this compound is not an exemplified final product. Consequently, this evidence guide cannot present quantified differentiation data as required by the admission rules.
| Evidence Dimension | Target-specific inhibitory activity (IC50/Ki) |
|---|---|
| Target Compound Data | No data available |
| Comparator Or Baseline | Closest in-class analogs (e.g., 7-methyl, 7-ethyl, 7-propyl derivatives) |
| Quantified Difference | Not calculable |
| Conditions | Not applicable |
Why This Matters
This evidence gap directly impacts procurement decisions, as the lack of quantitative differentiation precludes a data-driven selection of this compound over a structural analog; users must generate primary data to establish its utility.
- [1] Cianchetta, G. et al. U.S. Patent Application US20170129896A1. Pyrazolo[1,5-a]pyrimidine-based compounds, compositions comprising them, and methods of their use. Filed July 12, 2016. View Source
- [2] Gu, J. et al. U.S. Patent US8580782B2. Substituted pyrazolo[1,5-a]pyrimidines as cyclin dependent kinase inhibitors. Issued November 12, 2013. View Source
